Cas no 2248275-57-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethoxypyrazine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethoxypyrazine-2-carboxylate
• CAS No: 2248275-57-0
• MF: C₁₅H₁₁N₃O₅
• MW: 313.264943361282
• CID: 6259094
• PubChem ID: 165860455
• Update Time: 2025-05-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethoxypyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6515718
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethoxypyrazine-2-carboxylate
• 2248275-57-0

• Inchi： 1S/C15H11N3O5/c1-2-22-12-8-16-11(7-17-12)15(21)23-18-13(19)9-5-3-4-6-10(9)14(18)20/h3-8H,2H2,1H3
• InChI Key： OJCJTDWPZXFYJX-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC(=CN=1)OCC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 313.06987046g/mol
• Monoisotopic Mass: 313.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 98.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethoxypyrazine-2-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5-Ethoxypyrazine-2-carboxylate: A Comprehensive Overview

The compound with CAS No. 2248275-57-0, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethoxypyrazine-2-carboxylate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazine ring with an isoindole moiety, making it a promising candidate for various applications. Recent studies have highlighted its potential in drug delivery systems and advanced materials due to its versatile functional groups and structural flexibility.

Pyrazine derivatives have long been recognized for their diverse biological activities and electronic properties. The presence of the ethoxy group in this compound further enhances its solubility and stability, making it suitable for a wide range of chemical reactions. Researchers have explored its ability to act as a building block in the synthesis of more complex molecules, particularly in the development of heterocyclic compounds. The isoindole ring system, on the other hand, contributes to the compound's aromaticity and conjugation, which are critical for its electronic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethoxypyrazine-2-carboxylate through multi-component reactions and catalytic processes. These methods not only improve yield but also reduce the environmental footprint of production. The compound's carboxylate group has been exploited in various applications, including its use as a precursor for bioactive molecules and as a component in advanced polymers.

In terms of applications, this compound has shown promise in the field of optoelectronics. Its ability to absorb light across a broad spectrum makes it a potential candidate for use in solar cells and light-emitting diodes (LEDs). Furthermore, its heterocyclic structure has been leveraged in the design of novel sensors and diagnostic tools, where its responsiveness to environmental changes is highly valued.

Recent studies have also focused on the biological activity of this compound. Preliminary assays suggest that it may exhibit anti-inflammatory and antioxidant properties, opening up avenues for its use in pharmaceuticals. However, further research is needed to fully understand its pharmacokinetics and toxicity profile.

The versatility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-Ethoxypyrazine-2-carboxylate lies in its ability to serve as both a functional material and a chemical intermediate. Its integration into nanotechnology applications has been explored, with researchers investigating its potential as a component in self-healing materials and stimuli-responsive systems.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-Isoindol - 2 - yl 5 - ethoxypyrazine - 2 - carboxylate represents a remarkable example of how modern synthetic chemistry can yield compounds with multifaceted applications. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.